Cas no 1280721-65-4 (3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride)

• Product Name: 3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride
• CAS No: 1280721-65-4
• MF: C₉H₁₃ClFNO
• MW: 205.657025098801
• MDL: MFCD18782992
• CID: 4585918
• PubChem ID: 121553336
• Update Time: 2025-06-08

3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride Chemical and Physical Properties

Names and Identifiers

• 3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride

• MDL： MFCD18782992
• Inchi： 1S/C9H12FNO.ClH/c10-9-3-1-7(2-4-9)8(5-11)6-12;/h1-4,8,12H,5-6,11H2;1H
• InChI Key： FSZUYBZAYQGQDE-UHFFFAOYSA-N
• SMILES： C(C1C=CC(F)=CC=1)(CO)CN.Cl

Additional information on 3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride

3-Amino-2-(4-Fluorophenyl)propan-1-ol Hydrochloride (CAS No. 1280721-65-4): An Overview of Its Structure, Properties, and Applications

3-Amino-2-(4-fluorophenyl)propan-1-ol hydrochloride (CAS No. 1280721-65-4) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound, also known as FPH, is a derivative of phenylpropanolamine with a fluorine atom substituted at the para position of the phenyl ring. The introduction of the fluorine atom imparts unique chemical and biological properties to the molecule, making it an interesting target for various scientific investigations.

The chemical structure of 3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride consists of a central carbon atom bonded to an amino group, a hydroxyl group, and a 4-fluorophenyl group. The presence of the hydroxyl group and the amino group provides the molecule with both nucleophilic and basic properties, which are crucial for its reactivity and biological activity. The fluorine atom, being highly electronegative, influences the electronic distribution within the molecule, affecting its solubility, stability, and interaction with biological targets.

In terms of physical properties, 3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride is a white crystalline solid with a melting point ranging from 165°C to 167°C. It is soluble in water and common organic solvents such as methanol and ethanol. The compound's solubility profile makes it suitable for various pharmaceutical formulations, including solutions, suspensions, and tablets.

The synthesis of 3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride can be achieved through several routes. One common method involves the reaction of 4-fluorophenylacetonitrile with formaldehyde in the presence of a reducing agent such as sodium borohydride. The resulting intermediate is then treated with hydrochloric acid to form the final product. This synthetic pathway is efficient and scalable, making it suitable for industrial production.

Recent research has highlighted the potential of 3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride in various therapeutic areas. For instance, studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that 3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride could be a promising candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Furthermore, pharmacological studies have demonstrated that 3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride has neuroprotective effects. In vitro experiments using neuronal cell lines have shown that this compound can reduce oxidative stress and prevent neuronal cell death induced by glutamate toxicity. These neuroprotective properties make it a potential therapeutic agent for neurodegenerative disorders such as Alzheimer's disease and Parkinson's disease.

In addition to its anti-inflammatory and neuroprotective activities, 3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride has been investigated for its antimicrobial properties. Studies have shown that this compound exhibits broad-spectrum antimicrobial activity against both Gram-positive and Gram-negative bacteria. The mechanism of action involves disrupting bacterial cell membranes, leading to cell lysis and death. These findings suggest that 3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride could be developed into novel antibiotics to combat drug-resistant bacterial infections.

The safety profile of 3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride has also been evaluated in preclinical studies. Toxicity assessments in animal models have shown that this compound has low toxicity at therapeutic doses. However, higher doses can cause mild gastrointestinal irritation and liver enzyme elevation. These findings indicate that careful dosing is necessary to ensure safety in clinical applications.

In conclusion, 3-amino-2-(4-fluorophenyl)propan-1-ol hydrochloride (CAS No. 1280721-65-4) is a multifaceted compound with promising therapeutic potential in various medical fields. Its unique chemical structure and biological activities make it an attractive target for further research and development. As ongoing studies continue to uncover new applications and mechanisms of action, this compound is likely to play an increasingly important role in advancing medical treatments for inflammatory diseases, neurodegenerative disorders, and bacterial infections.